Cas no 148149-29-5 (Ethyl 6-methylpyrimidine-4-carboxylate)

148149-29-5 structure
Product Name:Ethyl 6-methylpyrimidine-4-carboxylate
CAS No:148149-29-5
Molecular Formula:C8H10N2O2
Molecular Weight:166.1772
CID:100566
PubChem ID:45082584
Ethyl 6-methylpyrimidine-4-carboxylate Properties
Names and Identifiers
-
- Ethyl 6-methylpyrimidine-4-carboxylate
- 4-Pyrimidinecarboxylicacid, 6-methyl-, ethyl ester
- 4-Pyrimidinecarboxylicacid,6-methyl-,ethylester(9CI)
- ethyl 6-methylpyrimidine-4-carboxylate
- SCHEMBL10228362
- Ethyl6-methylpyrimidine-4-carboxylate
- AT35014
- SB56966
- DTXSID60665295
- 148149-29-5
- F1967-8331
- AKOS006370510
-
- InChIKey: FFSANUFJFMEFFK-UHFFFAOYSA-N
- Inchi: InChI=1S/C8H10N2O2/c1-3-12-8(11)7-4-6(2)9-5-10-7/h4-5H,3H2,1-2H3
- SMILES: CCOC(=O)C1=NC=NC(=C1)C
Computed Properties
- Exact Mass: 166.0743
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 3
- Monoisotopic Mass: 166.074
- Heavy Atom Count: 12
- Complexity: 161
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.2
- Topological Polar Surface Area: 52.1A^2
Experimental Properties
- PSA: 52.08
Ethyl 6-methylpyrimidine-4-carboxylate Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
Alichem | A039001616-500mg |
Ethyl 4-methylpyrimidine-6-carboxylate |
148149-29-5 | 98% | 500mg |
511.60 USD | ||
Chemenu | CM166231-1g |
ethyl 6-methylpyrimidine-4-carboxylate |
148149-29-5 | 95% | 1g |
$505 | 2021-08-05 | |
Life Chemicals | F1967-8331-0.25g |
ethyl 6-methylpyrimidine-4-carboxylate |
148149-29-5 | 95%+ | 0.25g |
$488.0 | 2023-09-06 | |
TRC | E289161-100mg |
ethyl 6-methylpyrimidine-4-carboxylate |
148149-29-5 | 100mg |
$ 135.00 | 2022-06-05 |
Ethyl 6-methylpyrimidine-4-carboxylate Related Literature
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Bruno Crociani,Simonetta Antonaroli,Paola Paoli,Patrizia Rossi Dalton Trans., 2012,41, 12490-12500
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Patakamuri Govindaiah,Jae Keun Hong,Jung Hyun Kim,In Woo Cheong RSC Adv., 2015,5, 93717-93723
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Guillaume Moriceau,Guillaume Gody,Matthias Hartlieb,Joby Winn,HyungSoo Kim,Antonio Mastrangelo,Timothy Smith Polym. Chem., 2017,8, 4152-4161
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Jing-Xing Wu,Bing Yan Dalton Trans., 2016,45, 18585-18590
-
Rachel Wills,Jonathan Farhi,Patrick Czabala,Sophia Shahin,Jennifer M. Spangle,Monika Raj Chem. Sci., 2023,14, 8305-8314
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Hang Lu,Li Yu,Qiuming Liu,Jianzhong Du Polym. Chem., 2013,4, 3448-3452
-
Arvind Venkataraman,Miriam A. Rosenbaum,Sarah D. Perkins,Jeffrey J. Werner,Largus T. Angenent Energy Environ. Sci., 2011,4, 4550-4559
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Lorenzo Bettucci,Claudio Bianchini,Werner Oberhauser,Matthias Vogt,Hansjörg Grützmacher Dalton Trans., 2010,39, 6509-6517
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